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Compound of Interest

2-(7-Methoxynaphthalen-1-
Compound Name:
yl)ethanamine

Cat. No.: B159461

This technical guide provides a comprehensive overview of the core physical and chemical
characteristics of 7-Methoxy-1-naphthaleneethanamine and its hydrochloride salt. The
information is intended for researchers, scientists, and drug development professionals who
may be working with this compound, particularly in the context of its role as a key intermediate
in the synthesis of Agomelatine, an antidepressant agent.[1][2]

Core Physical and Chemical Data

The physical properties of 7-Methoxy-1-naphthaleneethanamine and its more commonly
handled hydrochloride salt are summarized in the table below. These parameters are crucial for
its handling, characterization, and use in synthetic applications.
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7-Methoxy-1-
7-Methoxy-1- .
Property . naphthaleneethanamine
naphthaleneethanamine .
Hydrochloride
CAS Number 138113-09-4[3] 139525-77-2[4]

Molecular Formula

C13H1sNO[3]

C13H16CINO[4]

Molecular Weight 201.26 g/mol [3] 237.73 g/mol [5]
) ) White or off-white powder or
Appearance Light yellow oily substance[6] )
crystalline powder[7]

Melting Point Not available 245 °CJ[8]
Boiling Point Not available 383.1 °C at 760 mmHg[4][8]

Soluble in Chloroform, Very soluble in DMSO (55
Solubility Dichloromethane, Ethyl mg/mL); slightly soluble in

Acetate, DMSO, Acetone.[9]

water (with heating).[1][8]

Vapor Pressure

Not available

3.04E-06 mmHg at 25°C[4][8]

LogP

Not available

3.85190[4][8]

Synthetic Pathway and Role as an Intermediate

7-Methoxy-1-naphthaleneethanamine is a pivotal intermediate in the synthesis of Agomelatine.

[2] Understanding its position in the synthetic route is essential for process optimization and

impurity profiling in drug development.

7-Methoxy-1-tetralone

Multiple Steps

Synthesis of Agomelatine

Reduction
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Caption: Synthetic route to Agomelatine highlighting the role of 7-Methoxy-1-
naphthaleneethanamine.

Experimental Protocols

Detailed experimental protocols for the determination of the physical characteristics of 7-
Methoxy-1-naphthaleneethanamine are not extensively published in peer-reviewed literature,
as it is primarily an intermediate. However, standard laboratory procedures for determining
melting point, boiling point, and solubility would be employed. The synthesis of this compound
is documented in patents, providing insight into its preparation.

Synthesis of 7-Methoxy-1-naphthaleneethanamine

A common method for the preparation of 7-Methoxy-1-naphthaleneethanamine involves the
reduction of 2-(7-methoxy-1-naphthyl)acetamide.[6]

Materials:

2-(7-methoxy-1-naphthyl)acetamide

 Zinc chloride (ZnCl2)

» Potassium borohydride (KBHa4)

o Tetrahydrofuran (THF)

e Toluene

e 10% Hydrochloric acid solution

e 20% Sodium hydroxide solution

e Dichloromethane or Chloroform

e Sodium sulfate (Na2S0a4)

Procedure:
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 In areaction flask, add tetrahydrofuran, zinc chloride, and potassium borohydride. Stir the
mixture at room temperature for 2 hours.[6]

e Add 2-(7-methoxy-1-naphthyl)acetamide and toluene to the reaction mixture.[6]

e Heat the mixture to distill off the THF, allowing the internal temperature to reach 70-100°C.
Maintain stirring for 3-6 hours.[6]

e Cool the reaction to room temperature and quench by the slow addition of ice water.[6]

 Acidify the reaction mixture with a 10% hydrochloric acid solution to a pH of approximately 2.

[6]
o Separate the aqueous layer and discard the organic (toluene) layer.[6]
» Basify the aqueous layer with a 20% sodium hydroxide solution to a pH of 12-13.[6]
o Extract the product with dichloromethane or chloroform (2x).[6]
o Combine the organic extracts and dry over anhydrous sodium sulfate.[6]

 Filter and evaporate the solvent to yield 7-Methoxy-1-naphthaleneethanamine as a light
yellow oily substance.[6]

The following workflow diagram illustrates the general steps for the synthesis and purification of
7-Methoxy-1-naphthaleneethanamine.
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Synthesis and Purification Workflow

Reduction of
2-(7-methoxy-1-naphthyl)acetamide
Reaction Quenching
(Ice Water)
[Acidification (HCI) ]
[Aqueous Layer Separation)
y
[ Basification (NaOH) )
Organic Extraction
(DCM/Chloroform)

[ Drying (NazS0a) ]

:

[ Solvent Evaporation

Final Product:
7-Methoxy-1-naphthaleneethanamine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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